Cas no 74195-83-8 (Anagyrine hydrochloride)

• Product Name: Anagyrine hydrochloride
• CAS No: 74195-83-8
• MF: C₁₅H₂₁ClN₂O
• MW: 280.79
• CID: 5147950
• PubChem ID: 166642620
• Update Time: 2025-06-15

Anagyrine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7,14-Methano-2H,11H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-11-one, 1,3,4,6,7,13,14,14a-octahydro-, hydrochloride (1:1), (7R,14R,14aR)-
• CS-0638176
• Anagyrine (hydrochloride)
• HY-121027A
• 74195-83-8
• (1R,9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one;hydrochloride
• DA-61045
• Anagyrine hydrochloride

• Inchi： 1S/C15H20N2O.ClH/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11;/h3,5-6,11-13H,1-2,4,7-10H2;1H/t11-,12-,13-;/m1./s1
• InChI Key： DEMGDGGVPBYMNN-NLPVPVDASA-N
• SMILES： O=C1C=CC=C2[C@@]3([H])CN4CCCC[C@]4([H])[C@]([H])(C3)CN12.Cl

Computed Properties

• Exact Mass: 280.1342410g/mol
• Monoisotopic Mass: 280.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Additional information on Anagyrine hydrochloride

Anagyrine Hydrochloride: A Comprehensive Overview of CAS No. 74195-83-8

Anagyrine hydrochloride (CAS No. 74195-83-8) is a quinolizidine alkaloid that has garnered significant attention in the fields of chemistry, pharmacology, and medicinal research. This compound, derived from plants of the Anagyris genus, exhibits a range of biological activities that make it a valuable subject of study. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, and potential therapeutic applications of anagyrine hydrochloride.

The chemical structure of anagyrine hydrochloride is characterized by a quinolizidine skeleton, which is a common feature among many plant alkaloids. The presence of this scaffold contributes to its diverse biological activities. Recent studies have focused on elucidating the precise molecular mechanisms through which anagyrine hydrochloride exerts its effects, providing valuable insights into its potential therapeutic applications.

In terms of pharmacology, anagyrine hydrochloride has been shown to possess several notable properties. One of its key activities is its ability to act as a selective inhibitor of certain enzymes involved in cellular signaling pathways. For instance, research has demonstrated that anagyrine hydrochloride can inhibit the activity of phosphodiesterase (PDE), an enzyme that regulates cyclic nucleotide levels in cells. This inhibition has potential implications for the treatment of various diseases, including cardiovascular disorders and neurological conditions.

Beyond its enzymatic inhibition properties, anagyrine hydrochloride has also been investigated for its anti-inflammatory and anti-cancer effects. Studies have shown that it can modulate the expression of pro-inflammatory cytokines and inhibit the proliferation of cancer cells. These findings suggest that anagyrine hydrochloride may have therapeutic potential in the management of inflammatory diseases and cancer.

The safety profile of anagyrine hydrochloride is another critical aspect that has been explored in recent research. Preclinical studies have generally indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any compound under investigation, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In the context of drug development, the unique chemical structure and biological activities of anagyrine hydrochloride make it an attractive candidate for further optimization and formulation. Researchers are actively working on developing novel derivatives and formulations to enhance its therapeutic potential while minimizing potential side effects. These efforts are driven by the growing need for new and effective treatments for various diseases.

The future prospects for anagyrine hydrochloride are promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications. Collaborative efforts between chemists, pharmacologists, and clinicians are essential to translate these findings into practical therapeutic solutions. As our understanding of this compound deepens, it is likely that we will see more targeted and effective treatments emerge from this line of research.

In conclusion, Anagyrine hydrochloride (CAS No. 74195-83-8) is a multifaceted compound with a rich history in scientific research. Its unique chemical structure and diverse biological activities position it as a valuable candidate for further exploration in the fields of chemistry, pharmacology, and medicine. As research progresses, we can anticipate significant advancements in our understanding and utilization of this intriguing alkaloid.